Cas no 331828-49-0 (1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid
• CAS No: 331828-49-0
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• MDL: MFCD01045658
• CID: 1083961
• PubChem ID: 737841
• Update Time: 2025-04-20

1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid
• 1-(4-NITRO-BENZENESULFONYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-[(4-Nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid
• SR-01000362216-1
• 4R-1331
• SCHEMBL1869040
• AKOS000267388
• DB-201372
• 1-(4-nitrophenyl)sulfonylpiperidine-4-carboxylic acid
• CS-0218209
• MFCD01045658
• XNSKDSWGZNOIHJ-UHFFFAOYSA-N
• 1-[(4-nitrobenzene)sulfonyl]piperidine-4-carboxylic acid
• Oprea1_861455
• 331828-49-0
• Oprea1_464994
• EN300-00368
• 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylic acid
• STK266605
• 1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylicacid
• BBL038141
• 1-[(4-nitrophenyl)sulfonyl]piperidine-4-carboxylic acid
• SR-01000362216

• MDL： MFCD01045658
• Inchi： 1S/C12H14N2O6S/c15-12(16)9-5-7-13(8-6-9)21(19,20)11-3-1-10(2-4-11)14(17)18/h1-4,9H,5-8H2,(H,15,16)
• InChI Key： XNSKDSWGZNOIHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.05725734g/mol
• Monoisotopic Mass: 314.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Melting Point: 248-250°C

1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid Security Information

• HazardClass：IRRITANT